Cas no 1227602-08-5 (2,5-Difluoropyridine-4-carbaldehyde)

2,5-Difluoropyridine-4-carbaldehyde is a fluorinated pyridine derivative featuring an aldehyde functional group at the 4-position and fluorine substituents at the 2- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its electron-withdrawing fluorine atoms enhance reactivity and influence molecular properties. The aldehyde group enables further functionalization through condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precision synthesis. The fluorine substituents also contribute to improved metabolic stability and bioavailability in drug development. Proper handling under inert conditions is recommended due to the aldehyde's sensitivity.
2,5-Difluoropyridine-4-carbaldehyde structure
1227602-08-5 structure
Product Name:2,5-Difluoropyridine-4-carbaldehyde
CAS No:1227602-08-5
MF:C6H3F2NO
MW:143.090928316116
MDL:MFCD12756646
CID:2854362
PubChem ID:53485462
Update Time:2025-05-21

2,5-Difluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoropyridine-4-carbaldehyde
    • AKOS024048680
    • DTXSID10704623
    • DTXCID40655371
    • DB-083250
    • 1227602-08-5
    • CS-0239412
    • 2,5-Difluoro-pyridine-4-carbaldehyde
    • EN300-212043
    • 820-388-2
    • CZB60208
    • FS-5631
    • 2,5-Difluoroisonicotinaldehyde
    • SCHEMBL24086588
    • SB54593
    • MFCD12756646
    • MDL: MFCD12756646
    • Inchi: 1S/C6H3F2NO/c7-5-2-9-6(8)1-4(5)3-10/h1-3H
    • InChI Key: HUMJWNNWHYZFCE-UHFFFAOYSA-N
    • SMILES: FC1C=NC(=CC=1C=O)F

Computed Properties

  • Exact Mass: 143.01827004Da
  • Monoisotopic Mass: 143.01827004Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 201.8±35.0 °C at 760 mmHg
  • Flash Point: 75.9±25.9 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

2,5-Difluoropyridine-4-carbaldehyde Security Information

2,5-Difluoropyridine-4-carbaldehyde Pricemore >>

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